Cas no 497060-34-1 (2-(4-Tert-butylphenoxy)-N-[2-(1H-indol-3-yl)ethyl]pyridine-3-carboxamide)

• Product Name: 2-(4-Tert-butylphenoxy)-N-[2-(1H-indol-3-yl)ethyl]pyridine-3-carboxamide
• CAS No: 497060-34-1
• MF: C₂₆H₂₇N₃O₂
• MW: 413.511486291885
• MDL: MFCD01859611
• CID: 4714679
• Update Time: 2025-06-12

2-(4-Tert-butylphenoxy)-N-[2-(1H-indol-3-yl)ethyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-tert-butylphenoxy)-N-[2-(1H-indol-3-yl)ethyl]pyridine-3-carboxamide
• (2-(4-(TERT-BUTYL)PHENOXY)(3-PYRIDYL))-N-(2-INDOL-3-YLETHYL)FORMAMIDE
• Oprea1_835229
• 2-(4-Tert-butylphenoxy)-N-[2-(1H-indol-3-yl)ethyl]pyridine-3-carboxamide

• MDL： MFCD01859611
• Inchi： 1S/C26H27N3O2/c1-26(2,3)19-10-12-20(13-11-19)31-25-22(8-6-15-28-25)24(30)27-16-14-18-17-29-23-9-5-4-7-21(18)23/h4-13,15,17,29H,14,16H2,1-3H3,(H,27,30)
• InChI Key： LQUPTHMJKRBXDE-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=CN=1)C(NCCC1=CNC2C=CC=CC1=2)=O)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 582
• Topological Polar Surface Area: 67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-(4-Tert-butylphenoxy)-N-[2-(1H-indol-3-yl)ethyl]pyridine-3-carboxamide

Comprehensive Overview of 2-(4-Tert-butylphenoxy)-N-[2-(1H-indol-3-yl)ethyl]pyridine-3-carboxamide (CAS No. 497060-34-1)

The compound 2-(4-Tert-butylphenoxy)-N-[2-(1H-indol-3-yl)ethyl]pyridine-3-carboxamide (CAS No. 497060-34-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name, features a unique combination of a pyridine-3-carboxamide core, a 4-tert-butylphenoxy group, and an indole-3-ethyl side chain. Such structural complexity makes it a subject of interest for its potential applications in drug discovery and development.

Researchers have explored the role of 2-(4-Tert-butylphenoxy)-N-[2-(1H-indol-3-yl)ethyl]pyridine-3-carboxamide in modulating specific biological pathways. Its indole moiety is particularly noteworthy, as indole derivatives are known for their presence in many natural products and pharmaceuticals. The tert-butylphenoxy group adds lipophilicity, which can influence the compound's bioavailability and membrane permeability. These properties are critical in the design of small-molecule inhibitors or activators targeting enzymes or receptors.

In recent years, the demand for novel pyridine-carboxamide derivatives has surged, driven by their versatility in medicinal chemistry. Users searching for "CAS 497060-34-1 uses" or "indole-ethyl pyridine derivatives" often seek insights into its synthetic routes or biological activities. This compound's potential as a scaffold for kinase inhibitors or GPCR modulators aligns with current trends in precision medicine and targeted therapies. Its structural features also make it a candidate for studying neurotransmitter interactions, given the indole group's resemblance to serotonin.

The synthesis of 2-(4-Tert-butylphenoxy)-N-[2-(1H-indol-3-yl)ethyl]pyridine-3-carboxamide typically involves multi-step organic reactions, including amide coupling and ether formation. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity and confirming its structure. Researchers frequently inquire about "synthesis of pyridine-3-carboxamide derivatives" or "analytical methods for indole compounds," highlighting the need for detailed protocols and quality control measures.

From a commercial perspective, CAS No. 497060-34-1 is available through specialized chemical suppliers catering to pharmaceutical and academic laboratories. Its niche application scope means it is often procured for exploratory research rather than large-scale production. Keywords like "buy 2-(4-Tert-butylphenoxy)-N-[2-(1H-indol-3-yl)ethyl]pyridine-3-carboxamide" or "suppliers of indole-based pyridine carboxamides" reflect the targeted demand for this compound. Storage recommendations typically emphasize protection from light and moisture to maintain stability.

In conclusion, 2-(4-Tert-butylphenoxy)-N-[2-(1H-indol-3-yl)ethyl]pyridine-3-carboxamide represents a fascinating intersection of structural complexity and biochemical potential. Its relevance to modern drug discovery, coupled with its unique indole and pyridine motifs, ensures continued interest from the scientific community. As research progresses, this compound may unlock new therapeutic avenues, particularly in areas like central nervous system disorders or cancer signaling pathways.